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Compound of Interest

Compound Name: Ethyl 2-bromopropionate

An In-depth Technical Guide to the Safe Handling of Ethyl 2-bromopropionate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 2-bromopropionate (CAS No. 535-11-5) is a versatile reagent commonly utilized in
organic synthesis, particularly in the pharmaceutical and agrochemical industries.[1] Its utility
as a building block is attributed to its reactive alpha-bromo ester moiety, which readily
participates in nucleophilic substitution reactions.[1] However, its reactivity also necessitates a
thorough understanding of its potential hazards and the implementation of stringent safety
protocols. This guide provides a comprehensive overview of the safety data, handling
precautions, and emergency procedures for Ethyl 2-bromopropionate to ensure its safe use
in a laboratory setting.

Hazard Identification and Classification

Ethyl 2-bromopropionate is classified as a hazardous substance. It is a flammable liquid and
vapor, and it is corrosive, causing severe skin burns and eye damage.[2][3] It is also toxic if
swallowed and may cause respiratory irritation.[4][5][6] The substance is a lachrymator,
meaning it can induce tearing.[3][7]

GHS Classification:
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Flammable Liquids: Category 3[3][4]

Skin Corrosion/Irritation: Category 1B[2][3]

Serious Eye Damage/Eye Irritation: Category 1[2][4]

Acute Toxicity, Oral: Category 3 or 4[4][8]

Signal Word: Danger[2][3][4]

Hazard Statements:

H226: Flammable liquid and vapour.[3][4][5]

H301/H302: Toxic or harmful if swallowed.[4][9]

H314: Causes severe skin burns and eye damage.[3]

H318: Causes serious eye damage.[4][5]

H335: May cause respiratory irritation.[9]

Physical and Chemical Properties

A clear, colorless to pale yellow liquid, Ethyl 2-bromopropionate has a characteristic fruity or
pungent odor.[1][6] It is soluble in common organic solvents like ethanol and ether but has
limited solubility in water.[1][6]
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Property Value Reference(s)
CAS Number 535-11-5 [2][3]
Molecular Formula CsHoBroO: [1][3]
Molecular Weight 181.03 g/mol [3][10]

Boiling Point 156-160 °C [11]

Density 1.394 g/mL at 25 °C [11]

Flash Point 51 °C (123.8 °F) - closed cup

Refractive Index n20/D 1.446

Handling and Storage

Safe Handling:

o Handle in a well-ventilated area, preferably in a chemical fume hood.[3][4]
» Avoid breathing vapors, mist, or gas.[3][9]

e Avoid contact with skin, eyes, and clothing.[4]

o Keep away from open flames, hot surfaces, and other sources of ignition.[3][5][9]
o Use explosion-proof electrical, ventilating, and lighting equipment.[2][12]

» Take precautionary measures against static discharge.[3][5][9]

e Use only non-sparking tools.[5]

o Wear appropriate personal protective equipment (PPE).[3][4][9]

e Wash hands thoroughly after handling.[3][9]

Storage:

e Store in a cool, dry, and well-ventilated place.[3][9]
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Keep containers tightly closed.[3][5][9]

Store in a corrosives area.[2]

Store locked up.[2][9]

Protect from light and moisture.[3][9][13]

Incompatible Materials: Acids, bases, oxidizing agents, and reducing agents.[2]

Exposure Controls and Personal Protective
Equipment

Engineering Controls:

e Work in a chemical fume hood.

o Ensure eyewash stations and safety showers are close to the workstation.[2]
o Use explosion-proof equipment.[2]

Personal Protective Equipment (PPE):
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PPE Type Specifications Reference(s)

Tightly fitting safety goggles or
a face shield (minimum 8
Eye/Face Protection inches). Must be approved [2][3]
under standards such as
NIOSH (US) or EN 166 (EU).

Chemical-resistant gloves
(inspect before use). A
i ) complete suit protecting
Skin Protection ) ) [3]
against chemicals, such as
flame-retardant antistatic

protective clothing.

Not typically required under
normal use with adequate
ventilation. If risk assessment
) ) indicates necessity, use an air-

Respiratory Protection o ] ) [3]
purifying respirator with
appropriate cartridges (e.g.,
type ABEK (EN 14387)) or a

full-face supplied-air respirator.

Experimental Protocols: Emergency Procedures
First Aid Measures

Immediate medical attention is crucial in all cases of exposure.[3][9]

 Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If
breathing is difficult or stops, provide artificial respiration. Immediately call a poison center or
doctor.[2][3][9]

o Skin Contact: Immediately take off all contaminated clothing. Rinse the skin with plenty of
water and soap for at least 15 minutes. Seek immediate medical attention.[2][3][9]

o Eye Contact: Rinse cautiously with water for at least 15 minutes, also under the eyelids.
Remove contact lenses if present and easy to do. Continue rinsing. Immediately call a
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poison center or doctor.[2][3][9]

Ingestion: Do NOT induce vomiting.[3][9] Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[3][9] Ingestion can
cause severe swelling and damage to tissues, with a danger of perforation.[2]

Accidental Release Measures (Spill Cleanup)

For any spill, ensure personal safety first. If the spill is large, involves highly toxic materials, or

you are unsure how to proceed, evacuate the area and call for emergency response.[14][15]

Protocol for a Minor Flammable and Corrosive Liquid Spill:

Alert Personnel: Notify others in the immediate area of the spill.[16]

Eliminate Ignition Sources: Immediately turn off all flames, hot plates, and spark-producing
equipment.[3][9][15]

Ventilation: Ensure the area is well-ventilated. Work within a fume hood if the spill is
contained there.[3][15]

Don PPE: Wear appropriate PPE, including chemical-resistant gloves, safety goggles, a face
shield, and a lab coat or chemical-resistant apron.[3][14][16]

Containment: Confine the spill by creating a barrier with a non-combustible absorbent
material like sand, earth, or vermiculite.[15][16] Do not use paper towels as they can
increase the surface area and evaporation rate.[15]

Absorption: Cover the spill with the absorbent material, working from the outside in to
prevent spreading.[14][15]

Collection: Once the liquid is fully absorbed, use non-sparking tools to carefully collect the
material into a suitable, labeled, and sealable container for hazardous waste.[3][14]

Decontamination: Wipe the spill area with a damp cloth or paper towel. Place all
contaminated cleaning materials into the hazardous waste container.
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o Disposal: Seal the waste container, label it appropriately as hazardous waste, and dispose of
it according to institutional and local regulations.[3][9]

e Reporting: Report the incident to the laboratory supervisor or designated safety officer.

Visualized Workflows

The following diagrams illustrate standardized workflows for handling Ethyl 2-
bromopropionate safely.

Caption: Standard Laboratory Use Workflow for Ethyl 2-bromopropionate.
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Caption: Logical Workflow for Handling a Spill of Ethyl 2-bromopropionate.
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Toxicology

Ethyl 2-bromopropionate is considered toxic and corrosive. Overexposure symptoms may
include headache, dizziness, nausea, and vomiting.[2]

o Skin Corrosion/Irritation: Causes severe skin burns.[2][3]

o Serious Eye Damage/Irritation: Causes serious and potentially irreversible eye damage.[2][4]
It is a lachrymator, causing irritation and tearing.[7][10]

o Acute Inhalation: Inhalation may lead to irritation or corrosive injuries to the respiratory tract.

[6][7]

o Acute Ingestion: Toxic if swallowed.[4] Ingestion can cause severe damage to the delicate
tissues of the mouth, throat, and esophagus, with a risk of perforation.[2]

o Carcinogenicity: No component of this product at levels greater than or equal to 0.1% is
identified as a probable, possible, or confirmed human carcinogen by IARC.[3][9]

Conclusion

While a valuable synthetic intermediate, Ethyl 2-bromopropionate presents significant
hazards that demand respect and careful management. Adherence to the safety protocols
outlined in this guide—including proper handling, storage, use of personal protective
equipment, and emergency preparedness—is essential for mitigating risks. Researchers,
scientists, and all laboratory personnel must be thoroughly familiar with this information before
working with this chemical to ensure a safe and controlled research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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